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Compound of Interest

Compound Name: Methyl 2-methylhexanoate

Cat. No.: B1618892 Get Quote

Essential Safety and Handling Guide for Methyl 2-
methylhexanoate
This guide provides immediate safety, operational, and disposal protocols for the handling of

Methyl 2-methylhexanoate, tailored for researchers, scientists, and drug development

professionals. The information is compiled to ensure safe laboratory practices and builds upon

established safety protocols for similar chemical compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 2-methylhexanoate (CAS No.

2177-81-3) was not readily available. The following information is based on the safety data of

structurally similar compounds, such as methyl hexanoate and 2-methylhexanoic acid. It is

imperative to handle this chemical with caution and to perform a risk assessment prior to use.

Hazard Identification and Classification
Methyl 2-methylhexanoate is anticipated to be a flammable liquid and may cause skin and

eye irritation. Inhalation of vapors may cause respiratory tract irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles that

meet EN166 (EU) or NIOSH

(US) standards. A face shield

should be worn over goggles

when there is a significant risk

of splashing.

Protects against splashes and

aerosols that can cause

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant lab coat.

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves prior to use and

use proper glove removal

technique.

Protects skin from accidental

contact.[1][2] Given that esters

can have variable

breakthrough times with

standard gloves, consulting the

manufacturer's resistance

guide is recommended.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood. If engineering controls

are insufficient, a NIOSH-

approved respirator with

appropriate organic vapor

cartridges should be used.

Minimizes inhalation of vapors

or aerosols.[1][3]

Footwear Closed-toe shoes.
Ensures no exposed skin on

the lower body.[4]

Quantitative Data Summary
The following table summarizes key quantitative data, primarily based on the related compound

Methyl Hexanoate (CAS 106-70-7) due to the lack of specific data for Methyl 2-
methylhexanoate.
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Property Value Source

Molecular Formula C₈H₁₆O₂ NIST[5]

Molecular Weight 144.21 g/mol NIST[5]

Boiling Point
151 °C (304 °F) (for Methyl

Hexanoate)
Sigma-Aldrich[2]

Melting Point
-71 °C (-96 °F) (for Methyl

Hexanoate)
Sigma-Aldrich[2]

Flash Point ~33.4 °C (for a similar ester) LookChem[6]

log Pow (Partition Coefficient)
2.34 at 25 °C (for Methyl

Hexanoate)
Sigma-Aldrich[2]

Operational and Disposal Plans
A strict operational workflow is critical for safety. The following step-by-step guidance ensures

safe handling from receipt to disposal.

Experimental Workflow Diagram
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Methyl 2-methylhexanoate: Safe Handling and Disposal Workflow

Preparation

Handling

Storage Waste Disposal

Conduct Risk Assessment

Verify Fume Hood Functionality

Assemble PPE & Spill Kit

Don PPE

Work in Fume Hood

Ground/Bond Containers to Prevent Static Discharge

Keep Away from Ignition Sources

Store in Tightly Closed Container Collect Waste in a Labeled, Closed Container

Store in a Cool, Dry, Well-Ventilated Area Dispose as Flammable Hazardous Waste

Consult Local Regulations

Click to download full resolution via product page

Caption: Workflow for safe handling, storage, and disposal of Methyl 2-methylhexanoate.
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Experimental Protocols
1. Pre-Handling Procedures:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific

to the planned experiment.

Engineering Controls: Verify that the chemical fume hood has a current certification and is

functioning correctly. Ensure that an eyewash station and safety shower are readily

accessible.[3]

Spill Kit: Have a spill kit rated for flammable liquids readily available. This should include an

absorbent material like sand or vermiculite.[2]

2. Handling the Compound:

Personal Protective Equipment (PPE): Don all required PPE as detailed in the table above

before entering the designated work area.[4]

Location: Perform all manipulations of Methyl 2-methylhexanoate within a certified

chemical fume hood to avoid inhalation of vapors.[3][4]

Ignition Sources: This material is expected to be flammable. Keep it away from heat, sparks,

open flames, and hot surfaces. Use non-sparking tools and explosion-proof equipment.[2][3]

[7]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment.[2][7]

Dispensing: When dispensing, do so carefully to avoid splashes and the generation of

aerosols. Keep the container tightly closed when not in use.[2][7]

3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate the work area and any equipment that came

into contact with the chemical.
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PPE Removal: Properly doff PPE, removing gloves using the correct technique to avoid

contaminating your skin.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[2]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from heat, sparks, and flame.[3]

Store apart from incompatible materials such as strong oxidizing agents, acids, and bases.

[3]

5. Disposal Plan:

Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed, and

properly labeled container for disposal.

Waste Classification: This material should be treated as a flammable hazardous waste.

Disposal Method: Dispose of contents and container to an approved waste disposal plant.

Methods may include incineration in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Regulations: Always consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[3] Do not let the product enter

drains.[2]

First-Aid Measures
Immediate and appropriate action is critical in the event of an exposure.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Consult a physician.[1][2]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap

and plenty of water for at least 15 minutes. Consult a physician.[1][2][3]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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